Cas no 30388-70-6 (Benzene,1,1'-sulfinylbis[2-nitro- (9CI))

Benzene,1,1'-sulfinylbis[2-nitro- (9CI) Properties

Names and Identifiers

• 1-nitro-2-[(2-nitrophenyl)sulfinyl]benzene
• 1-nitro-2-(2-nitrophenyl)sulfinylbenzene
• NSC 400306
• NSC-400306
• MLS003171485
• CCG-256384
• J3Q7ZX2T6G
• 2,2'-Sulfinylbis(nitrobenzene)
• SCHEMBL2461936
• CHEMBL54001
• Sulfoxide, bis(o-nitrophenyl)
• nitrophenyl sulfoxide
• AS-64376
• AKOS037645869
• 1-nitro-2-(2-nitrophenyl)sulfinyl-benzene
• DTXSID00184470
• Hydroxy(2-((2-(hydroxy(oxido)amino)phenyl)sulfinyl)phenyl)azane oxide
• D92985
• CS-0323712
• Benzene, 1,1'-sulfinylbis[2-nitro- (9CI)
• NSC400306
• SMR001875371
• 30388-70-6
• 1-NITRO-2-(2-NITROBENZENESULFINYL)BENZENE
• Benzene,1,1-sulfinylbis[2-nitro- (9CI)
• +Expand

• MDL： MFCD00100514
• InChIKey： WCZWCGYJADVMJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8N2O5S/c15-13(16)9-5-1-3-7-11(9)20(19)12-8-4-2-6-10(12)14(17)18/h1-8H
• SMILES： O=[N+](C1=CC=CC=C1S(C1=CC=CC=C1[N+]([O-])=O)=O)[O-]

Computed Properties

• Exact Mass: 292.01544
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 292.015392
• Heavy Atom Count: 20
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 128

Experimental Properties

• LogP: 4.58180
• PSA: 103.35
• Refractive Index: 1.715
• Boiling Point: 524.2°Cat760mmHg
• Melting Point: 182-183 ºC (ethanol )
• Flash Point: 270.8°C
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),